2-Benzyl-8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-benzyl-8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C16H13N5O2/c1-11-17-15(23-19-11)13-8-5-9-20-14(13)18-21(16(20)22)10-12-6-3-2-4-7-12/h2-9H,10H2,1H3
• InChI Key: JGVJHQAIXBCRON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN(C3=O)CC4=CC=CC=C4
• Molecular Formula: C16H13N5O2
• Molecular Weight: 307.31 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized in a wide range of applications. Triazolopyridinones are another class of heterocyclic compounds that have been studied for their potential biological activities.

Molecular Structure Analysis

Oxadiazoles have a five-membered ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For oxadiazoles, these properties can vary widely depending on the substituents on the oxadiazole ring.

Mechanism of Action

The mechanism of action of oxadiazole derivatives can vary widely depending on their structure and the biological target they interact with. Some oxadiazole derivatives have been found to have antibacterial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its structure and properties. Some oxadiazole derivatives have been found to have therapeutic potential, but others may have toxic effects. Always handle chemicals with appropriate safety precautions.

Future Directions

Oxadiazoles have shown potential in a wide range of applications, from medicinal chemistry to material science. Future research may continue to explore these possibilities and develop new synthetic methods and applications for these compounds.